Cas no 132312-25-5 (Benzeneacetonitrile, 4-[(dimethylamino)methyl]-)

• Product Name: Benzeneacetonitrile, 4-[(dimethylamino)methyl]-
• CAS No: 132312-25-5
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• MDL: MFCD19238501
• CID: 4583913
• Update Time: 2025-08-03

Benzeneacetonitrile, 4-[(dimethylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• 4-[(Dimethylamino)methyl]phenylacetonitrile
• Benzeneacetonitrile, 4-[(dimethylamino)methyl]-

• MDL： MFCD19238501
• Inchi： 1S/C11H14N2/c1-13(2)9-11-5-3-10(4-6-11)7-8-12/h3-6H,7,9H2,1-2H3
• InChI Key： UJOGUFXITRCRKF-UHFFFAOYSA-N
• SMILES： C1(CC#N)=CC=C(CN(C)C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on Benzeneacetonitrile, 4-[(dimethylamino)methyl]-

Comprehensive Overview of Benzeneacetonitrile, 4-[(dimethylamino)methyl]- (CAS No. 132312-25-5)

Benzeneacetonitrile, 4-[(dimethylamino)methyl]- (CAS No. 132312-25-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique molecular structure, serves as a versatile intermediate in synthetic chemistry. Its nitrile functional group and dimethylamino substitution make it a valuable building block for the development of complex molecules. Researchers and industries are increasingly exploring its potential due to its reactivity and adaptability in various chemical reactions.

The growing interest in Benzeneacetonitrile, 4-[(dimethylamino)methyl]- is driven by its applications in drug discovery and fine chemical synthesis. With the rise of green chemistry and sustainable practices, this compound is being studied for its efficiency in catalytic processes and reduced environmental impact. Its CAS No. 132312-25-5 is frequently searched in academic and industrial databases, reflecting its relevance in modern research. Users often inquire about its synthesis methods, safety data, and commercial availability, highlighting its practical importance.

One of the key advantages of Benzeneacetonitrile, 4-[(dimethylamino)methyl]- lies in its role as a precursor for bioactive molecules. Its structural features enable the introduction of pharmacophores, making it a candidate for designing new therapeutic agents. Recent studies have focused on its potential in neurological research and antimicrobial applications, aligning with global trends in healthcare innovation. Additionally, its compatibility with high-throughput screening techniques has made it a favorite among medicinal chemists.

From an industrial perspective, the demand for CAS No. 132312-25-5 is fueled by its utility in producing specialty chemicals and advanced materials. Companies are investing in scalable synthesis routes to meet the needs of sectors like electronics and coatings. The compound's stability under various conditions and its ability to undergo selective functionalization are critical factors driving its adoption. Online searches often include queries about its purity standards and supply chain, underscoring its commercial significance.

In conclusion, Benzeneacetonitrile, 4-[(dimethylamino)methyl]- (CAS No. 132312-25-5) represents a pivotal compound in contemporary chemistry. Its multifaceted applications, combined with the ongoing advancements in synthetic methodologies, position it as a key player in both academic and industrial settings. As research continues to uncover new possibilities, this compound is poised to remain at the forefront of innovation in chemical sciences.